Cas no 1577-65-7 ((2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid)
(2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-7328530
- (2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid
- 1577-65-7
-
- Inchi: 1S/C7H7NO2S/c1-5-6(4-11-8-5)2-3-7(9)10/h2-4H,1H3,(H,9,10)/b3-2+
- InChI Key: RDMPGWWXVMHQFE-NSCUHMNNSA-N
- SMILES: S1C=C(/C=C/C(=O)O)C(C)=N1
Computed Properties
- Exact Mass: 169.01974964g/mol
- Monoisotopic Mass: 169.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 78.4Ų
(2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR027V3U-50mg |
(2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid |
1577-65-7 | 95% | 50mg |
$307.00 | 2023-12-15 | |
| Aaron | AR027V3U-100mg |
(2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid |
1577-65-7 | 95% | 100mg |
$446.00 | 2023-12-15 | |
| Aaron | AR027V3U-250mg |
(2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid |
1577-65-7 | 95% | 250mg |
$628.00 | 2023-12-15 | |
| Aaron | AR027V3U-500mg |
(2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid |
1577-65-7 | 95% | 500mg |
$976.00 | 2023-12-15 | |
| Aaron | AR027V3U-1g |
(2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid |
1577-65-7 | 95% | 1g |
$1241.00 | 2023-12-15 | |
| Aaron | AR027V3U-2.5g |
(2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid |
1577-65-7 | 95% | 2.5g |
$2411.00 | 2023-12-15 | |
| Aaron | AR027V3U-5g |
(2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid |
1577-65-7 | 95% | 5g |
$3554.00 | 2023-12-15 | |
| Aaron | AR027V3U-10g |
(2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid |
1577-65-7 | 95% | 10g |
$5260.00 | 2023-12-15 | |
| 1PlusChem | 1P027UVI-50mg |
(2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid |
1577-65-7 | 95% | 50mg |
$306.00 | 2024-06-20 | |
| 1PlusChem | 1P027UVI-100mg |
(2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid |
1577-65-7 | 95% | 100mg |
$441.00 | 2024-06-20 |
(2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on (2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid
(2E)-3-(3-Methyl-1,2-thiazol-4-yl)prop-2-enoic Acid: A Comprehensive Overview
The compound with CAS No. 1577-65-7, commonly referred to as (2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a thiazole ring with an enoic acid group, making it a potential candidate for various applications in drug discovery and material science.
Structure and Synthesis
The molecular structure of (2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole ring is further substituted with a methyl group at the 3-position and is connected to a propenoic acid moiety via the 4-position. The (E)-configuration of the double bond in the propenoic acid group adds to the compound's stereochemical complexity and may influence its biological activity.
The synthesis of this compound typically involves multi-step organic reactions, often starting from readily available thiazole precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. For instance, researchers have employed transition metal-catalyzed coupling reactions to construct the thiazole-propenoic acid linkage with high fidelity.
Biological Activity and Applications
One of the most promising aspects of (2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid is its potential as a bioactive molecule. Studies have shown that this compound exhibits moderate to strong inhibitory effects on certain enzymes associated with inflammatory processes, making it a potential lead compound for anti-inflammatory drug development. Additionally, its ability to modulate receptor activity suggests applications in the treatment of neurological disorders.
Recent research has also explored the use of this compound in materials science. Its conjugated system and heterocyclic framework make it suitable for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) or photovoltaic materials. Initial experiments have demonstrated promising electronic properties, though further optimization is required for practical applications.
Toxicological Profile and Safety Considerations
As with any novel chemical entity, understanding the toxicological profile of (2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-en oic acid is crucial for its safe application. Preliminary toxicity studies indicate that the compound exhibits low acute toxicity in animal models; however, chronic exposure studies are still underway to assess long-term effects.
The presence of sulfur-containing functional groups may raise concerns regarding potential odor issues or environmental persistence. Researchers are actively investigating degradation pathways to ensure that this compound can be safely integrated into commercial products without adverse environmental impacts.
Future Directions and Research Opportunities
The future of (2E)-3-(3-methyl -1 , 2 -thiazol -4 -yl ) prop - 2 -enoic acid lies in its further exploration as a bioactive molecule and advanced material component. Ongoing research aims to optimize its synthesis for large-scale production while simultaneously investigating its efficacy in treating specific disease models.
Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new applications for this compound. Furthermore, advancements in computational chemistry are enabling more precise predictions of its biological activity and electronic properties, accelerating its development into viable products.
1577-65-7 ((2E)-3-(3-methyl-1,2-thiazol-4-yl)prop-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)